Cas no 3884-71-7 (5-Bromo-pentan-2-one)

• Product Name: 5-Bromo-pentan-2-one
• CAS No: 3884-71-7
• MF: C₅H₉BrO
• MW: 165.028361082077
• MDL: MFCD00051425
• CID: 317182
• PubChem ID: 77493
• Update Time: 2025-07-29

5-Bromo-pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromopentan-2-one
• 1-bromopentan-4-one
• 2-Pentanone, 5-bromo-
• 5-BROMO-PENTAN-2-ONE
• 1-bromo-4-oxopentane
• 1-bromo-4-pentanone
• 2-Pentanone,5-bromo
• 5-Bromo-2-pentanone
• EINECS 223-419-2
• 3884-71-7
• NS00030470
• FT-0696042
• A930705
• CS-0103669
• EN300-101257
• DTXSID7063219
• MFCD00051425
• GS-6091
• SB36971
• AKOS006273529
• SCHEMBL808507
• DTXCID0039564
• 5-Bromo-pentan-2-one

• MDL： MFCD00051425
• Inchi： 1S/C5H9BrO/c1-5(7)3-2-4-6/h2-4H2,1H3
• InChI Key： HTKABMPGOHRVCT-UHFFFAOYSA-N
• SMILES： BrCCCC(C)=O

Computed Properties

• Exact Mass: 163.98400
• Monoisotopic Mass: 163.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 1.75050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons